6-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine

• IUPAC Name: 6-[4-(2-chlorophenyl)sulfonylpiperazin-1-yl]-2-methyl-N-pyridin-2-ylpyrimidin-4-amine
• InChI: InChI=1S/C20H21ClN6O2S/c1-15-23-19(25-18-8-4-5-9-22-18)14-20(24-15)26-10-12-27(13-11-26)30(28,29)17-7-3-2-6-16(17)21/h2-9,14H,10-13H2,1H3,(H,22,23,24,25)
• InChI Key: LNDKEPJKBBBLQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)N2CCN(CC2)S(=O)(=O)C3=CC=CC=C3Cl)NC4=CC=CC=N4
• Molecular Formula: C20H21ClN6O2S
• Molecular Weight: 444.9 g/mol
• CAS No.: 1396874-42-2

Description

6-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine is a useful research compound. Its molecular formula is C20H21ClN6O2S and its molecular weight is 444.94. The purity is usually 95%.
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Scientific Research Applications

Antiproliferative Effects on Cancer Cells

Compounds structurally related to 6-(4-((2-chlorophenyl)sulfonyl)piperazin-1-yl)-2-methyl-N-(pyridin-2-yl)pyrimidin-4-amine have been synthesized and evaluated for their antiproliferative effects against human cancer cell lines. A series of derivatives demonstrated significant antiproliferative activity, highlighting their potential as anticancer agents. Among these compounds, certain derivatives showed good activity on various cell lines, suggesting their potential in cancer treatment research (Mallesha et al., 2012).

Synthesis and Pharmacological Properties

The structural framework of this compound has been explored in the synthesis of new pharmacologically active compounds. Research into 4-piperazinopyrimidines has unveiled a broad spectrum of pharmacological properties, including antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic effects. This suggests the versatility of the core structure for developing new therapeutic agents (Mattioda et al., 1975).

Antimicrobial Activity

New sulfonamide and amide derivatives containing the piperazine ring and imidazo[1,2-b]pyridazine moiety, related to the chemical structure , have been synthesized and evaluated for antimicrobial activity. These compounds showed promising results against various bacterial strains, including both gram-positive and gram-negative bacteria, as well as antifungal and antimalarial activities. This highlights the potential of such compounds in the development of new antimicrobial agents (Bhatt et al., 2016).

Antihypertensive Activity

The antihypertensive activity of derivatives structurally related to this compound has been explored, revealing that certain 6-arylpyrido[2,3-d]pyrimidin-7-amine derivatives effectively lower blood pressure in hypertensive rats. This research opens avenues for the development of new antihypertensive drugs based on modifications of the core chemical structure (Bennett et al., 1981).

Mechanism of Action

Target of Action

The primary target of this compound is Mycobacterium tuberculosis H37Ra . This bacterium is the causative agent of tuberculosis (TB), a major cause of death worldwide .

Mode of Action

The compound interacts with the bacterium by inhibiting its growth, leading to its eventual death .

Biochemical Pathways

The compound affects the biochemical pathways of Mycobacterium tuberculosis, leading to its death .

Result of Action

The result of the compound’s action is the inhibition of the growth of Mycobacterium tuberculosis, leading to its death . This makes the compound a potential candidate for the development of new and effective anti-TB drugs .